Cas no 62347-18-6 (Heptanamide, N-(5-methyl-1,3,4-thiadiazol-2-yl)-)

Heptanamide, N-(5-methyl-1,3,4-thiadiazol-2-yl)- structure
62347-18-6 structure
Product Name:Heptanamide, N-(5-methyl-1,3,4-thiadiazol-2-yl)-
CAS No:62347-18-6
MF:C10H17N3OS
MW:227.32648062706
CID:448544
PubChem ID:4233081
Update Time:2025-04-19

Heptanamide, N-(5-methyl-1,3,4-thiadiazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Heptanamide, N-(5-methyl-1,3,4-thiadiazol-2-yl)-
    • N-(5-methyl-1,3,4-thiadiazol-2-yl)heptanamide
    • AKOS003256300
    • DTXSID10401089
    • SCHEMBL11511203
    • 62347-18-6
    • Inchi: 1S/C10H17N3OS/c1-3-4-5-6-7-9(14)11-10-13-12-8(2)15-10/h3-7H2,1-2H3,(H,11,13,14)
    • InChI Key: NTULTURKUXGCRS-UHFFFAOYSA-N
    • SMILES: S1C(C)=NN=C1NC(CCCCCC)=O

Computed Properties

  • Exact Mass: 227.10941
  • Monoisotopic Mass: 227.10923335g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 83.1Ų

Experimental Properties

  • PSA: 54.88
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